N-[(mesitylamino)carbonothioyl]-2-methoxybenzamide

• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 2-methoxy-N-[(2,4,6-trimethylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H20N2O2S/c1-11-9-12(2)16(13(3)10-11)19-18(23)20-17(21)14-7-5-6-8-15(14)22-4/h5-10H,1-4H3,(H2,19,20,21,23)
• InChI Key: AWSLMPWOJNRILU-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)NC(=S)NC(=O)C2=CC=CC=C2OC)C

Description

N-[(Mesitylamino)carbonothioyl]-2-methoxybenzamide, commonly known as MMB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. MMB belongs to the class of thioamide compounds, which are known for their diverse biological activities.

Scientific Research Applications

MMB has been studied for its potential applications in various areas of scientific research. One of the main areas of interest is cancer research. MMB has been found to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, MMB has been studied for its potential use as a radioprotective agent, which could be useful in cancer treatment.

Mechanism of Action

The mechanism of action of MMB involves its ability to inhibit the activity of enzymes involved in DNA replication and repair. This leads to the accumulation of DNA damage in cancer cells, which ultimately results in cell death. MMB has also been found to inhibit the activity of proteins involved in cell cycle regulation, which can lead to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
MMB has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the activity of topoisomerase I and II enzymes, which are involved in DNA replication and repair. MMB has also been shown to inhibit the activity of cyclin-dependent kinases, which are involved in cell cycle regulation. Additionally, MMB has been found to induce the expression of genes involved in apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using MMB in lab experiments is its ability to selectively target cancer cells. This makes it a promising candidate for cancer treatment. However, one of the limitations of using MMB is its potential toxicity. Further studies are needed to determine the optimal dosage and administration route for MMB in order to minimize toxicity.

Future Directions

There are several future directions for the study of MMB. One area of interest is the development of MMB-based drugs for cancer treatment. Further studies are needed to determine the efficacy and safety of MMB in vivo. Additionally, the mechanism of action of MMB needs to be further elucidated in order to optimize its use in cancer treatment. Finally, the potential use of MMB as a radioprotective agent needs to be further explored.
Conclusion
In conclusion, MMB is a promising compound that has potential applications in cancer research and treatment. Its ability to selectively target cancer cells makes it an attractive candidate for drug development. Further studies are needed to fully understand the mechanism of action of MMB and to optimize its use in cancer treatment.

Synthesis Methods

The synthesis of MMB involves the reaction of 2-methoxybenzoic acid with thionyl chloride to produce 2-methoxybenzoyl chloride. This is then reacted with mesitylamine to produce the corresponding amide. Finally, carbon disulfide is added to the amide to produce MMB.